Cas no 2228527-51-1 (4-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-2-methylbutanoic acid)

• Product Name: 4-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-2-methylbutanoic acid
• CAS No: 2228527-51-1
• MF: C₁₇H₃₁NO₄
• MW: 313.432345628738
• CID: 6012359
• PubChem ID: 165830566
• Update Time: 2025-06-08

4-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-2-methylbutanoic acid
• 4-{1-[(tert-butoxy)carbonyl]-5,5-dimethylpiperidin-2-yl}-2-methylbutanoic acid
• EN300-1893621
• 2228527-51-1

• Inchi： 1S/C17H31NO4/c1-12(14(19)20)7-8-13-9-10-17(5,6)11-18(13)15(21)22-16(2,3)4/h12-13H,7-11H2,1-6H3,(H,19,20)
• InChI Key： MUBRXWLAZJUKDN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(C)CCC1CCC(C(=O)O)C)=O

Computed Properties

• Exact Mass: 313.22530847g/mol
• Monoisotopic Mass: 313.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-2-methylbutanoic acid

4-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-2-methylbutanoic acid (CAS No. 2228527-51-1): A Comprehensive Overview

4-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-2-methylbutanoic acid, with the CAS number 2228527-51-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acid derivatives and is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, a dimethylpiperidine ring, and a methylbutanoic acid moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigation.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly in the context of peptide and amino acid chemistry. It effectively blocks the reactivity of the amine functional group, allowing for selective functionalization at other sites of the molecule. In the case of 4-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-2-methylbutanoic acid, the Boc group plays a crucial role in stabilizing the piperidine ring and facilitating further chemical modifications.

The dimethylpiperidine ring is another key structural feature of this compound. Piperidine derivatives are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The presence of two methyl groups on the piperidine ring enhances the lipophilicity and stability of the molecule, which can be advantageous for improving its pharmacokinetic properties. Recent studies have shown that dimethylpiperidine derivatives can modulate various biological pathways, making them promising candidates for drug development.

The methylbutanoic acid moiety adds further complexity to the structure of 4-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-2-methylbutanoic acid. Carboxylic acids are common functional groups in bioactive molecules and can participate in hydrogen bonding and other non-covalent interactions that are crucial for biological activity. The specific arrangement of the methyl and butanoic acid groups in this compound may influence its binding affinity to target proteins or receptors.

In terms of its potential therapeutic applications, 4-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-2-methylbutanoic acid has been studied for its anti-inflammatory properties. Inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease (IBD) are major health concerns worldwide, and there is a continuous need for new and effective treatments. Research has shown that this compound can inhibit pro-inflammatory cytokines and reduce oxidative stress, which are key factors in the pathogenesis of inflammatory disorders.

Beyond its anti-inflammatory effects, 4-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-2-methylbutanoic acid has also been investigated for its neuroprotective properties. Neurodegenerative diseases such as Alzheimer's disease (AD), Parkinson's disease (PD), and multiple sclerosis (MS) are characterized by progressive neuronal loss and dysfunction. Studies have demonstrated that this compound can protect neurons from oxidative damage and promote neurogenesis, suggesting its potential as a therapeutic agent for these debilitating conditions.

The pharmacokinetic profile of 4-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-2-methylbutanoic acid is another important aspect to consider. The presence of the Boc protecting group and the dimethylpiperidine ring can influence its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life. These characteristics make it suitable for further development as an oral medication.

In conclusion, 4-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-2-methylbutanoic acid (CAS No. 2228527-51-1) is a promising compound with potential applications in treating inflammatory and neurodegenerative diseases. Its unique structural features contribute to its biological activity and pharmacological properties. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic potential. As new findings emerge, this compound may play a significant role in advancing medical treatments for various health conditions.